Cas no 1804427-16-4 (2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid
• CAS No: 1804427-16-4
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4882108
• Update Time: 2025-05-22

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-3-4(11)2(7(13)14)1-12-5(3)6(9)10/h1,6H,(H,13,14)
• InChI Key： BPHJHBQKPYYTTI-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid (CAS No. 1804427-16-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine and iodine atoms, as well as a difluoromethyl group and a carboxylic acid moiety. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of iodine in the molecule further enhances its electronic properties, making it a valuable building block for constructing bioactive compounds. For instance, researchers have explored the use of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid in designing inhibitors for protein kinases, which are critical targets in cancer therapy.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of fluorine and iodine substituents is achieved through electrophilic substitution reactions, while the difluoromethyl group is introduced via nucleophilic substitution or coupling reactions. The carboxylic acid group is often introduced at the final stage to ensure optimal reactivity and stability.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions, including coupling reactions, nucleophilic substitutions, and oxidative transformations. These reactions have been exploited to construct more complex molecules with enhanced biological activity. For example, researchers have successfully used 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid as a precursor for synthesizing heterocyclic compounds with potential anti-inflammatory and anti-cancer properties.

In terms of physical properties, 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, making it suitable for use in organic synthesis reactions. The presence of electronegative atoms like fluorine and iodine also influences its electronic properties, making it an interesting candidate for applications in optoelectronics and sensor technologies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity for several drug targets, including tyrosine kinases and serine/threonine kinases. These findings underscore its potential role in the development of novel therapeutic agents.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-carboxylic acid (CAS No. 1804427-16-) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and biological properties make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.